Cas no 321945-25-9 (Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-)

Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)- structure
321945-25-9 structure
Product Name:Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-
CAS No:321945-25-9
MF:C13H8BrN3O2
MW:318.125521659851
CID:301393
PubChem ID:794092
Update Time:2025-04-19

Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-
    • 6-bromo-2-(4-nitrophenyl)imidazo[1,2-a]pyridine
    • AC1LGFUU
    • CTK4G8366
    • MolPort-000-467-205
    • Oprea1_099817
    • Oprea1_147572
    • STOCK1S-80773
    • SureCN5774975
    • AADWKSKCFXJLFW-UHFFFAOYSA-N
    • AKOS001264610
    • SCHEMBL5774975
    • 6-bromo-2-(4-nitrophenyl)-imidazo[1,2-a]pyridine
    • Z57704211
    • 321945-25-9
    • DTXSID90355213
    • Cambridge id 5310513
    • Inchi: 1S/C13H8BrN3O2/c14-10-3-6-13-15-12(8-16(13)7-10)9-1-4-11(5-2-9)17(18)19/h1-8H
    • InChI Key: AADWKSKCFXJLFW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=NC(=CN2C=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 316.98000
  • Monoisotopic Mass: 316.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • PSA: 63.12000
  • LogP: 4.19520
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